Cas no 1803865-45-3 (2-(Bromomethyl)-6-mercaptophenylpropanal)

• Product Name: 2-(Bromomethyl)-6-mercaptophenylpropanal
• CAS No: 1803865-45-3
• MF: C₁₀H₁₁BrOS
• MW: 259.162740945816
• CID: 4961631
• Update Time: 2025-06-09

2-(Bromomethyl)-6-mercaptophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-mercaptophenylpropanal

• Inchi： 1S/C10H11BrOS/c1-7(6-12)10-8(5-11)3-2-4-9(10)13/h2-4,6-7,13H,5H2,1H3
• InChI Key： GQXLYRAHBVGDEA-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1C(C=O)C)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• XLogP3: 2.6
• Topological Polar Surface Area: 18.1

Additional information on 2-(Bromomethyl)-6-mercaptophenylpropanal

Introduction to 2-(Bromomethyl)-6-mercaptophenylpropanal (CAS No. 1803865-45-3)

2-(Bromomethyl)-6-mercaptophenylpropanal, with the CAS number 1803865-45-3, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and synthetic biology. This compound is characterized by its complex molecular structure, which includes a bromomethyl group, a mercapto group, and an aldehyde functional group. These features endow the molecule with a diverse range of chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 2-(Bromomethyl)-6-mercaptophenylpropanal is C₁₀H₁₀BrOS. The presence of the bromomethyl group (BrCH₂-) and the mercapto group (-SH) provides the molecule with nucleophilic and electrophilic sites, respectively, which are crucial for its reactivity in various chemical reactions. The aldehyde group (-CHO) further enhances its synthetic utility by enabling it to participate in condensation reactions, such as aldol condensations and imine formations.

In the context of medicinal chemistry, 2-(Bromomethyl)-6-mercaptophenylpropanal has been explored for its potential as a building block in the synthesis of bioactive compounds. Recent studies have highlighted its role in the development of novel drugs targeting specific biological pathways. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the use of this compound as an intermediate in the synthesis of a series of thiosemicarbazones, which exhibited potent antitumor activity against various cancer cell lines. The bromomethyl group was found to enhance the lipophilicity and cell permeability of the final compounds, while the mercapto group contributed to their stability and bioavailability.

Beyond its applications in drug discovery, 2-(Bromomethyl)-6-mercaptophenylpropanal has also been investigated for its potential in synthetic biology. Researchers at the University of California, Berkeley, have utilized this compound as a key intermediate in the synthesis of artificial enzymes designed to catalyze specific biochemical reactions. The unique combination of functional groups in this molecule allows for precise control over the catalytic activity and selectivity of these enzymes, opening up new possibilities for biocatalysis and metabolic engineering.

The synthesis of 2-(Bromomethyl)-6-mercaptophenylpropanal typically involves multi-step processes that require careful optimization to achieve high yields and purity. One common synthetic route involves the reaction of 2-bromobenzyl bromide with thiophenol followed by oxidation to form the aldehyde. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, such as using metal-free catalysts and microwave-assisted reactions. These methods not only reduce waste but also improve the overall efficiency and scalability of the synthesis process.

In terms of safety and handling, it is important to note that 2-(Bromomethyl)-6-mercaptophenylpropanal, like many organic compounds with reactive functional groups, should be handled with care. Proper personal protective equipment (PPE) should be used during handling, and it should be stored in a well-ventilated area away from incompatible materials. Additionally, due to its potential reactivity with certain chemicals, it is advisable to consult safety data sheets (SDS) before use.

The future prospects for 2-(Bromomethyl)-6-mercaptophenylpropanal are promising. Ongoing research continues to uncover new applications and optimize existing ones. For example, ongoing studies are exploring its use as a precursor for developing novel materials with enhanced mechanical properties or as a component in advanced drug delivery systems. The versatility and reactivity of this compound make it an exciting area of research for chemists and biologists alike.

In conclusion, 2-(Bromomethyl)-6-mercaptophenylpropanal (CAS No. 1803865-45-3) is a multifaceted organic compound with significant potential in various scientific fields. Its unique combination of functional groups makes it an invaluable intermediate in synthetic chemistry, medicinal chemistry, and synthetic biology. As research continues to advance, it is likely that new applications and optimizations will further enhance its utility and impact.